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Compound of Interest

Compound Name: 2,4-Dibromophenol-d3

Cat. No.: B12388444 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 2,4-Dibromophenol-
d3. The following guidance is synthesized from the SDSs of the structurally similar, non-

deuterated compound 2,4-Dibromophenol and general principles of hazardous chemical waste

management. The deuterated form is expected to have nearly identical chemical properties and

hazards. It is imperative that a qualified professional conduct a formal risk assessment and that

all local, state, and federal regulations are strictly followed.

This document provides essential safety and logistical information for the proper disposal of

2,4-Dibromophenol-d3, tailored for researchers, scientists, and drug development

professionals. The procedural, step-by-step guidance is designed to directly address

operational questions regarding its safe handling and disposal.

Immediate Safety and Hazard Information
2,4-Dibromophenol is classified as a hazardous substance. It is fatal if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, all materials

contaminated with 2,4-Dibromophenol-d3, including the pure compound, solutions, and used

consumables, must be treated as hazardous waste.[1][4] Under no circumstances should this

chemical or its waste be disposed of down the sink.[2][5][6]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).[4]
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Eye Protection: Chemical safety goggles or a face shield.[1][4]

Body Protection: A lab coat or chemical-resistant apron.[4]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[4][5] If dust or aerosols may be generated, a NIOSH-approved respirator is

recommended.[4]

Quantitative Data Summary
No specific quantitative data for disposal, such as concentration limits or pH ranges for

neutralization, were found in the reviewed safety data sheets. The primary directive is to

manage all forms of 2,4-Dibromophenol-d3 waste as hazardous waste, regardless of

concentration.

Parameter Value

UN Number 2811

Hazard Class 6.1 (Toxic solids, organic, n.o.s.)

Packing Group II

Reportable Quantity Consult local, state, and federal regulations.

Disposal Method
Incineration in a licensed facility or other

approved methods.[7][8]

Step-by-Step Disposal Protocol
The disposal of 2,4-Dibromophenol-d3 must be managed as hazardous waste.[4]

Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste: 2,4-Dibromophenol-d3".[4][5]

Include the full chemical name and any known hazard symbols.

Store this waste separately from other chemical waste streams to prevent accidental

mixing with incompatible materials.[4][9] Halogenated organic waste should be segregated
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from non-halogenated waste.[9]

Containerization:

Use a dedicated, leak-proof, and chemically compatible container with a secure screw-top

lid.[4][9] The original container, if in good condition, is a suitable option.[1]

Do not overfill the container; leave adequate headspace for expansion.[4][9]

For liquid waste, use a shatter-proof container.[5][8]

For solid waste, such as contaminated labware (e.g., gloves, pipette tips), collect it in a

designated, leak-proof, and sealable container.[5]

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.[4][5]

The storage area should be away from heat, ignition sources, and incompatible chemicals

such as strong oxidizing agents and strong bases.[2][4]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[1][4]

Do not attempt to treat the chemical waste yourself.[9]

Waste material must be disposed of in accordance with national and local regulations.[1]

Spill and Emergency Procedures
Minor Spills:

For solid spills, carefully sweep or scoop the material into a designated hazardous waste

container, avoiding dust generation.[4][7]
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For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).[4]

Place the absorbent material into a sealed, labeled hazardous waste container.[4]

Decontamination:

Wipe the spill area with a suitable solvent (e.g., soap and water), collecting all cleaning

materials as hazardous waste.[4]

Reporting:

Report the incident to your institution's EHS department.[4]

Disposal Workflow Diagram
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2,4-Dibromophenol-d3 Disposal Workflow
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Caption: Disposal workflow for 2,4-Dibromophenol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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